Cas no 1330044-02-4 (5-Chloro-2-ethynyl-4-methoxypyrimidine)

• Product Name: 5-Chloro-2-ethynyl-4-methoxypyrimidine
• CAS No: 1330044-02-4
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD26407086
• CID: 1092653
• PubChem ID: 71743948
• Update Time: 2025-04-20

5-Chloro-2-ethynyl-4-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethynyl-4-methoxypyrimidine
• SCHEMBL2230584
• 1330044-02-4
• A1-18538
• Pyrimidine, 5-chloro-2-ethynyl-4-methoxy-

• MDL： MFCD26407086
• Inchi： 1S/C7H5ClN2O/c1-3-6-9-4-5(8)7(10-6)11-2/h1,4H,2H3
• InChI Key： RLQCPMGJOAEIKM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#C)N=C1OC

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35Ų